Cas no 4426-48-6 (Butane-1,2-diamine)

• Product Name: Butane-1,2-diamine
• CAS No: 4426-48-6
• MF: C₄H₁₂N₂
• MW: 88.1514806747437
• CID: 1518351
• PubChem ID: 138231
• Update Time: 2025-06-11

Butane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• Butane-1,2-diamine
• N-butyldiamine
• AG-F-55481
• CTK4I8057
• 1,2-diamino-n-butane
• 1-ethyl-ethanediyldiamine
• AC1L3CCV
• AGN-PC-00KLQJ
• 1-Aethyl-aethandiyldiamin
• 1,2-Butanediamine
• 1,2-DIAMINOBUTANE
• 4426-48-6
• DA-30336
• AKOS009545808
• EN300-145442
• DTXSID10963197
• butane, 1,2-diamino-
• A802239

• Inchi： 1S/C4H12N2/c1-2-4(6)3-5/h4H,2-3,5-6H2,1H3
• InChI Key： ULEAQRIQMIQDPJ-UHFFFAOYSA-N
• SMILES： NC(CN)CC

Computed Properties

• Exact Mass: 88.10000
• Monoisotopic Mass: 88.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 28.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 0.861
• Boiling Point: 138.4°C at 760 mmHg
• Flash Point: 36.3°C
• Refractive Index: 1.452
• PSA: 52.04000
• LogP: 1.08300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on Butane-1,2-diamine

Butane-1,2-diamine (CAS No. 4426-48-6): A Versatile Building Block in Modern Chemical Synthesis

Butane-1,2-diamine, with the chemical formula C₄H₁₀N₂ and CAS number 4426-48-6, is a significant organic compound widely recognized for its utility in pharmaceuticals, agrochemicals, and specialty chemicals. This diamine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, making it indispensable in contemporary chemical research and industrial applications.

The unique structural properties of Butane-1,2-diamine stem from its two amino groups positioned on adjacent carbon atoms. This configuration allows for diverse functionalization, enabling the compound to participate in a wide range of chemical reactions such as condensation, alkylation, and polymerization. These characteristics make it a valuable precursor in the development of complex molecules, particularly in drug discovery and material science.

In recent years, Butane-1,2-diamine has garnered attention for its role in the synthesis of novel therapeutic agents. Researchers have leveraged its reactivity to develop intermediates for antibiotics, antiviral drugs, and anticancer compounds. For instance, studies have demonstrated its efficacy in constructing peptidomimetics—molecules mimicking natural peptides—which are increasingly being explored for their potential in modulating biological pathways.

One of the most compelling applications of Butane-1,2-diamine is in the field of polymer chemistry. Its diamine functionality enables the formation of polyamides and polyureas through polycondensation reactions. These polymers exhibit exceptional mechanical strength and thermal stability, making them suitable for high-performance materials used in aerospace, automotive industries, and advanced textiles. The growing demand for sustainable materials has further spurred research into optimizing these polymerization processes using Butane-1,2-diamine.

The pharmaceutical industry has also embraced Butane-1,2-diamine as a key building block in the synthesis of enzyme inhibitors. By incorporating this diamine into drug candidates, scientists can fine-tune binding interactions with target enzymes, improving efficacy and reducing side effects. Preliminary studies have highlighted its potential in developing treatments for metabolic disorders and inflammatory diseases by acting as a scaffold for structure-based drug design.

Advances in synthetic methodologies have further expanded the utility of Butane-1,2-diamine. Catalytic amination techniques have enabled more efficient and selective functionalization, reducing byproduct formation and improving yield. Additionally, green chemistry approaches are being explored to minimize environmental impact during its production and application. These innovations are critical in aligning chemical manufacturing with sustainable practices.

The agrochemical sector has not been left behind either. Derivatives of Butane-1,2-diamine are being investigated as potential herbicides and fungicides due to their ability to interfere with essential biological processes in pests. Such applications hold promise for developing more effective and environmentally friendly crop protection strategies.

In conclusion, Butane-1,2-diamine (CAS No. 4426-48-6) remains a cornerstone in modern chemical synthesis. Its versatility as an intermediate continues to drive innovation across multiple industries. As research progresses, we can expect even more groundbreaking applications to emerge from this multifaceted compound.